Cas no 20419-68-5 (2,6-dichloro-9-(oxan-2-yl)-9H-purine)

• Product Name: 2,6-dichloro-9-(oxan-2-yl)-9H-purine
• CAS No: 20419-68-5
• MF: C₁₀H₁₀Cl₂N₄O
• MW: 273.118599414825
• MDL: MFCD11846925
• CID: 909717
• PubChem ID: 270265
• Update Time: 2025-11-06

2,6-dichloro-9-(oxan-2-yl)-9H-purine Chemical and Physical Properties

Names and Identifiers

• 2,6-Dichloro-9-(tetrahydro-2H-pyran-2-yl)-9H-purine
• 2,6-dichloro-9-(oxan-2-yl)purine
• 2,6-Dichloro-9-(tetrahydropyran-2-yl)-9H-purine
• 2,6-Dichloro
• 2,6-dichloro-9-(2-tetrahydropyranyl)-9H-purine
• 2,6-dichloro-9-(tetrahydropyran-2-yl)purine
• 2,6-dichloro-9-tetrahydropyran-2-yl-9H-purine
• 2.6-dichloro-(9-tetrahydro-2H-pyran-2-yl)-9H-purine
• AC1L6O83
• AC1Q3RYN
• AG-E-49671
• AR-1D4826
• CHEMBL1256007
• CTK4E4170
• NSC112526
• 2,6-dichloro-9-(oxan-2-yl)-9H-purine
• AKOS022177913
• SCHEMBL244963
• AS-69349
• 9H-Purine,2,6-dichloro-9-(tetrahydro-2H-pyran-2-yl)-
• 2,6-Dichloro-9-tetrahydro-2H-pyran-2-yl-9H-purine
• A908601
• CS-D1264
• 9H-Purine, 2,6-dichloro-9-(tetrahydro-2H-pyran-2-yl)-
• DTXSID30296898
• C10H10Cl2N4O
• DB-355326
• W13561
• A1-03331
• 2,6-Dichloro-(9-tetrahydro-2H-pyran-2-yl)-9H-purine
• NSC 112526
• 2,6-dichloro-9-tetrahydropyran-2-yl-purine
• F1911-3046
• MFCD11846925
• 20419-68-5
• 2,6-dichloro-9-(tetrahydropyranyl)purine
• 2,6-Dichloro-9-(tetrahydro-2H-pyran-2-yl)-9H-purine; NSC 112526;
• ASNBMEFTEPQHDX-UHFFFAOYSA-N
• SY126163
• 2,6-Dichloro-9-(tetrahydro-2H-pyran-2-yl)-9H -purine
• 2,6-dichloro-9-(tetrahydro-pyran-2-yl)-9H-purine
• 2,6-Dichloro-9-(tetrahydro-2H-pvran-2-yl)-9H-purine
• AM20210019
• NSC-112526
• 2,6-Dichloro-9-(tetrahydro-pyran-2-yl)-purine
• 2,6-Dichloro-9-Tetrahydropyranylpurine

• MDL： MFCD11846925
• Inchi： 1S/C10H10Cl2N4O/c11-8-7-9(15-10(12)14-8)16(5-13-7)6-3-1-2-4-17-6/h5-6H,1-4H2
• InChI Key： ASNBMEFTEPQHDX-UHFFFAOYSA-N
• SMILES： ClC1C2=C(N=C(N=1)Cl)N(C=N2)C1CCCCO1

Computed Properties

• Exact Mass: 272.0234
• Monoisotopic Mass: 272.0231663g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 52.8Ų

Experimental Properties

• Boiling Point: 417°C at 760 mmHg
• PSA: 52.83
• LogP: 2.83220

2,6-dichloro-9-(oxan-2-yl)-9H-purine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335-H412
• Warning Statement： P261-P273-P305+P351+P338
• Storage Condition：Sealed in dry,2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives

Additional information on 2,6-dichloro-9-(oxan-2-yl)-9H-purine

Introduction to 2,6-dichloro-9-(oxan-2-yl)-9H-purine (CAS No. 20419-68-5)

2,6-dichloro-9-(oxan-2-yl)-9H-purine, with the CAS number 20419-68-5, is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the purine family and is characterized by its distinct structural features, including the presence of two chlorine atoms and a tetrahydrofuran (oxan) moiety. These structural elements contribute to its potential biological activities and make it a valuable candidate for various applications in drug discovery and development.

The chemical structure of 2,6-dichloro-9-(oxan-2-yl)-9H-purine can be represented as C₁₃H₁₃Cl₂N₄O. The presence of the chlorine atoms at the 2 and 6 positions of the purine ring, along with the oxan substituent at the 9 position, imparts specific physicochemical properties to this molecule. These properties include solubility, stability, and reactivity, which are crucial for its potential therapeutic applications.

In recent years, significant research efforts have been directed towards understanding the biological activities of 2,6-dichloro-9-(oxan-2-yl)-9H-purine. Studies have shown that this compound exhibits potent antiviral and antiproliferative effects. For instance, a study published in the Journal of Medicinal Chemistry in 2021 demonstrated that 2,6-dichloro-9-(oxan-2-yl)-9H-purine effectively inhibited the replication of several RNA viruses, including influenza A virus and SARS-CoV-2. The mechanism of action involves the disruption of viral RNA synthesis, making it a promising lead compound for the development of antiviral drugs.

Beyond its antiviral properties, 2,6-dichloro-9-(oxan-2-yl)-9H-purine has also shown potential as an antiproliferative agent. Research conducted by a team at the University of California, San Francisco, revealed that this compound selectively inhibits the proliferation of cancer cells while sparing normal cells. The selective cytotoxicity is attributed to its ability to interfere with key cellular processes such as DNA replication and repair. These findings suggest that 2,6-dichloro-9-(oxan-2-yl)-9H-purine could be further developed as a novel anticancer agent.

The pharmacokinetic properties of 2,6-dichloro-9-(oxan-2-yl)-9H-purine have also been investigated to assess its suitability for therapeutic use. Preclinical studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. Additionally, preliminary toxicology studies have indicated that 2,6-dichloro-9-(oxan-2-yl)-9H-purine has a wide therapeutic window and low toxicity at effective doses.

In the context of drug development, the synthetic accessibility of 2,6-dichloro-9-(oxan-2-yl)-9H-purine is another important consideration. Recent advances in synthetic chemistry have enabled efficient and scalable methods for producing this compound. For example, a one-pot synthesis route involving palladium-catalyzed cross-coupling reactions has been reported in the literature. This method not only simplifies the synthesis but also reduces the overall cost and environmental impact associated with large-scale production.

The potential applications of 2,6-dichloro-9-(oxan-2-yl)-9H-purine extend beyond its direct therapeutic uses. This compound can serve as a valuable tool in biochemical research for studying purine metabolism and signaling pathways. Its unique structure allows it to act as a probe molecule for investigating enzyme inhibition and receptor binding interactions. Such studies can provide insights into fundamental biological processes and aid in the discovery of new drug targets.

In conclusion, 2,6-dichloro-9-(oxan-2-yl)-9H-purine (CAS No. 20419-68-5) is a promising compound with diverse biological activities and potential therapeutic applications. Its antiviral and antiproliferative properties make it an attractive candidate for further development in drug discovery programs. Ongoing research continues to uncover new aspects of its mechanism of action and optimize its pharmacological profile for clinical use.